Cas no 899988-33-1 (1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 899988-33-1
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 5493237
• Update Time: 2025-05-25

1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(pyridin-2-ylmethylsulfanyl)pyrido[2,3-d]pyrimidine-2,4-dione
• 1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C15H14N4O2S/c1-18-13-12(14(20)19(2)15(18)21)11(6-8-17-13)22-9-10-5-3-4-7-16-10/h3-8H,9H2,1-2H3
• InChI Key： XYEDQVJFEPQKJD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(SCC3=NC=CC=C3)C=CN=C2N1C

Additional information on 1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Recent Advances in the Study of 1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 899988-33-1)

The compound 1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 899988-33-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a pyrido[2,3-d]pyrimidine core, exhibits promising biological activities, particularly in the modulation of enzyme targets and receptor interactions. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.

One of the key areas of research has been the investigation of this compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione exhibits selective inhibition against specific kinase targets, with notable potency in nanomolar ranges. Structural-activity relationship (SAR) studies have further identified key modifications that enhance its binding affinity and selectivity, paving the way for the development of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. In vivo studies using murine models of inflammation have shown that administration of this compound leads to a significant reduction in pro-inflammatory cytokine levels and amelioration of disease symptoms. These findings suggest its potential application in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Further pharmacokinetic studies are underway to assess its bioavailability and metabolic stability, which are critical for its transition into clinical trials.

Another promising avenue of research involves the compound's interaction with nucleic acids. Computational docking studies have revealed that 1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione can bind to specific DNA and RNA sequences, potentially modulating gene expression. This property has sparked interest in its use as a therapeutic agent for genetic disorders and viral infections. Experimental validation of these interactions is currently being pursued, with preliminary results indicating a high degree of specificity for certain genomic regions.

The synthesis and scale-up of this compound have also been a focus of recent investigations. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in its large-scale production. These advancements are crucial for ensuring a consistent supply of the compound for both research and potential clinical applications. Additionally, efforts are being made to derivatize the core structure to create a library of analogs with varied biological activities, further expanding its therapeutic potential.

In conclusion, 1,3-dimethyl-5-{(pyridin-2-yl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 899988-33-1) represents a versatile scaffold with significant promise in drug discovery. Its multifaceted biological activities, combined with ongoing optimization efforts, position it as a valuable candidate for further development. Future research should focus on advancing its preclinical evaluation and exploring its potential in combination therapies, which could unlock new treatment paradigms for a range of diseases.